![molecular formula C12H7ClF3N3O3S B3042176 Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate CAS No. 524924-27-4](/img/structure/B3042176.png)
Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate
Overview
Description
“Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate” is a chemical compound with the molecular formula C12H7ClF3N3O3S . It is related to Saflufenacil, a new pyrimidinedione herbicide .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrimidinyl group attached to a thiophene ring via a carbonyl-amino linkage . The pyrimidinyl group is substituted with a chloro and a trifluoromethyl group .Scientific Research Applications
CB2 Receptor Agonists
Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate is used in the synthetic preparation of 2-([(2,4-Dichlorophenyl)amino]-N-([(tetrahydro-2H-pyran-4-yl)methyl])-4-(trifluoromethyl)-5-pyrimidinecarboxamide (G931520) . This compound acts as a highly selective CB2 receptor agonist , potentially useful for treating inflammatory and neuropathic pain .
Indole Derivatives
While not directly related to Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate, indole derivatives have shown promise:
- Anti-HIV-1 activity : Researchers have reported novel indolyl and oxochromenyl xanthenone derivatives with anti-HIV-1 potential .
Thiophene Derivatives
Although not specific to our compound, thiophene derivatives are an interesting field:
- Synthesis strategies : Researchers explore various methods for synthesizing thiophene derivatives, which may inspire novel applications .
Other Potential Applications
While not extensively studied, it is anticipated that additional applications of TFMP will emerge in the future.
Future Directions
Mechanism of Action
Target of Action
The primary target of Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate is the CB2 receptor . This receptor is part of the endocannabinoid system and plays a crucial role in mediating the body’s response to inflammation and pain .
Mode of Action
This compound acts as a highly selective agonist for the CB2 receptor . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, the compound binds to the CB2 receptor, activating it .
Biochemical Pathways
Upon activation of the CB2 receptor, a series of biochemical reactions are triggered which lead to the reduction of inflammation and neuropathic pain . The exact pathways and their downstream effects are complex and involve multiple steps, but the overall result is a decrease in the perception of pain .
Result of Action
The activation of the CB2 receptor by this compound leads to a reduction in inflammation and neuropathic pain . This makes it a potential candidate for the treatment of conditions characterized by such symptoms .
properties
IUPAC Name |
methyl 2-[[2-chloro-4-(trifluoromethyl)pyrimidine-5-carbonyl]amino]thiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClF3N3O3S/c1-22-10(21)5-2-3-23-9(5)19-8(20)6-4-17-11(13)18-7(6)12(14,15)16/h2-4H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHHJDWSBUKRMAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1)NC(=O)C2=CN=C(N=C2C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClF3N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(([2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carbonyl)amino)thiophene-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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